Cas no 185417-69-0 (Margrapine B)

• Product Name: Margrapine B
• CAS No: 185417-69-0
• MF: C₂₂H₂₅NO₇
• MW: 415.436406850815
• CID: 6644421
• PubChem ID: 102003359
• Update Time: 2024-03-02

Margrapine B Chemical and Physical Properties

Names and Identifiers

• 4-[(3,3-Dimethyloxiran-2-yl)(hydroxy)methyl]-1-hydroxy-3,5,6-trimethoxy-10-methyl-9,10-dihydroacridin-9-one
• (-)-4-[(3,3-Dimethyl-2-oxiranyl)hydroxymethyl]-1-hydroxy-3,5,6-trimethoxy-10-methyl-9(10H)-acridinone
• 4-[(3,3-dimethyloxiran-2-yl)-hydroxymethyl]-1-hydroxy-3,5,6-trimethoxy-10-methylacridin-9-one
• DTXSID001113351
• Margrapine B
• CHEBI:184371
• 185417-69-0

• Inchi： 1S/C22H25NO7/c1-22(2)21(30-22)19(26)15-13(28-5)9-11(24)14-17(15)23(3)16-10(18(14)25)7-8-12(27-4)20(16)29-6/h7-9,19,21,24,26H,1-6H3
• InChI Key： IPKWOZPFADULKT-UHFFFAOYSA-N
• SMILES： O1C(C(C2C(=CC(=C3C(C4C=CC(=C(C=4N(C)C=23)OC)OC)=O)O)OC)O)C1(C)C

Computed Properties

• Exact Mass: 415.16310214g/mol
• Monoisotopic Mass: 415.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones